Cas no 338959-43-6 (Ethyl 4-ethyl-2-methyloxazole-5-carboxylate)

Ethyl 4-ethyl-2-methyloxazole-5-carboxylate is a heterocyclic ester compound featuring an oxazole core substituted with ethyl and methyl groups at the 4- and 2-positions, respectively, and an ester functional group at the 5-position. This structure imparts versatility in synthetic applications, particularly as a building block in pharmaceuticals, agrochemicals, and fine chemical synthesis. The oxazole moiety contributes to its stability and reactivity, enabling its use in cyclization and functionalization reactions. The ethyl ester group enhances solubility in organic solvents, facilitating further derivatization. Its well-defined molecular architecture makes it valuable for research and industrial applications requiring precise heterocyclic intermediates.

Ethyl 4-ethyl-2-methyloxazole-5-carboxylate structure

338959-43-6 structure

Product Name:Ethyl 4-ethyl-2-methyloxazole-5-carboxylate

CAS No:338959-43-6

MF:C₉H₁₃NO₃

MW:183.204422712326

CID:2116271

PubChem ID:17947850

Update Time:2025-06-08

Ethyl 4-ethyl-2-methyloxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 4-ethyl-2-methyloxazole-5-carboxylate
- PQXBJFLMBCDIAQ-UHFFFAOYSA-N
- SCHEMBL6177971
- G72403
- 338959-43-6
- DA-33884
- Ethyl 4-ethyl-2-methyloxazole-5-carboxylate
- Inchi： 1S/C9H13NO3/c1-4-7-8(9(11)12-5-2)13-6(3)10-7/h4-5H2,1-3H3
- InChI Key： PQXBJFLMBCDIAQ-UHFFFAOYSA-N
- SMILES： O1C(C)=NC(=C1C(=O)OCC)CC

Computed Properties

Exact Mass: 183.08954328g/mol
Monoisotopic Mass: 183.08954328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.3
XLogP3: 2.1

Ethyl 4-ethyl-2-methyloxazole-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1973236-100mg	Ethyl 4-ethyl-2-methyloxazole-5-carboxylate	338959-43-6	98%	100mg	￥1177.00	2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1973236-250mg	Ethyl 4-ethyl-2-methyloxazole-5-carboxylate	338959-43-6	98%	250mg	￥2333.00	2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1973236-1g	Ethyl 4-ethyl-2-methyloxazole-5-carboxylate	338959-43-6	98%	1g	￥5850.00	2024-05-18